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Compound of Interest

Compound Name: Farrerol

Cat. No.: B190892

Disclaimer: No comprehensive Safety Data Sheet (SDS) for Farrerol is publicly available. The
following information is based on general laboratory safety protocols for handling chemical
compounds with unknown hazard profiles. Researchers, scientists, and drug development
professionals should exercise extreme caution and consult with their institution's environmental
health and safety (EHS) department before handling Farrerol. The information provided here is
for guidance purposes only and should not be considered a substitute for a formal risk
assessment.

l. Personal Protective Equipment (PPE)

Given the lack of specific toxicity data for Farrerol, a conservative approach to PPE is
mandatory to minimize exposure. The following table outlines the recommended PPE for
handling Farrerol in a laboratory setting.
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Body Part PPE Requirement Specifications & Rationale

Wear two pairs of powder-free
nitrile gloves. Change the
outer glove immediately if
Hands Double Gloving (Nitrile) contamination is suspected.
Nitrile provides good
resistance to a wide range of

chemicals.

Use of tightly sealed safety
goggles is essential to protect
against splashes. A full-face
Eyes/Face Safety Goggles & Face Shield shield should be worn over the
goggles when there is a
significant risk of splashing or

aerosol generation.

A buttoned laboratory coat

should be worn at all times.

For procedures with a higher
Body Laboratory Coat & Apron ] )

risk of splashes, a chemically

resistant apron should be worn

over the lab coat.

A NIOSH-approved respirator
with organic vapor cartridges is
recommended when handling
Respiratory NIOSH-approved Respirator the powder form outside of a
certified chemical fume hood to
prevent inhalation of fine

particles.

Sturdy, closed-toe shoes are
Feet Closed-toe Shoes required to protect against

spills and falling objects.

Il. Operational Plan: Handling and Storage
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A

systematic workflow is critical to ensure safety when working with compounds of unknown

hazard.

A.

Preparation and Weighing:

Designated Area: All handling of Farrerol powder should be conducted in a designated area,
such as a certified chemical fume hood, to control airborne particles.

Gather Materials: Before starting, assemble all necessary equipment, including PPE,
spatulas, weigh boats, and waste containers.

Weighing: Use a balance inside the chemical fume hood. Handle the powder gently to
minimize dust generation.

. Solution Preparation:

Solvent Selection: Farrerol is soluble in DMSO.[1]

Dissolving: Add the solvent to the weighed Farrerol powder slowly. Cap the container
securely before mixing.

C. Storage:

Powder: Store Farrerol powder at -20°C for up to 3 years.[1]

Stock Solutions: Aliquot stock solutions to avoid repeated freeze-thaw cycles. Store at -80°C
for up to one year or at -20°C for up to one month.[1]

lll. Disposal Plan

Proper disposal of Farrerol waste is crucial to prevent environmental contamination and

ensure personnel safety.

A. Waste Segregation:

Solid Waste: Collect all Farrerol-contaminated solid waste, including gloves, weigh boats,
and pipette tips, in a dedicated, clearly labeled, and sealed hazardous waste container.
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e Liquid Waste: Collect all Farrerol-containing solutions in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
approved by your institution's EHS department.

B. Decontamination:

» Wipe down all work surfaces and equipment with a suitable solvent (e.g., 70% ethanol) to
remove any residual Farrerol. Collect the cleaning materials as solid hazardous waste.

C. Disposal Procedure:

o Labeling: Ensure all waste containers are accurately labeled with the contents ("Farrerol
Waste") and the appropriate hazard warnings.

o Storage: Store waste containers in a designated satellite accumulation area.

» Pickup: Arrange for hazardous waste pickup through your institution's EHS department. Do
not dispose of Farrerol waste down the drain or in regular trash.

IV. Experimental Protocols Cited

While no specific safety protocols for Farrerol were found, a general protocol for preparing a
Farrerol solution for in-vitro experiments can be inferred from supplier information:

Preparation of a 1 mL Working Solution:

Prepare a 40 mg/mL stock solution of Farrerol in fresh DMSO.[1]

e Ina 1.5 mL microcentrifuge tube, add 50 pL of the 40 mg/mL Farrerol stock solution to 400
pL of PEG300.[1]

¢ Mix thoroughly until the solution is clear.[1]
e Add 50 pL of Tween80 to the mixture and mix until clear.[1]
e Add 500 pL of ddH20 to bring the final volume to 1 mL.[1]

e Use the mixed solution immediately for optimal results.[1]
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V. Logical Workflow for Handling Farrerol

Click to download full resolution via product page

Caption: General workflow for safely handling Farrerol in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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